Cas no 54291-88-2 (Benzeneacetic acid, 3,5-diiodo-4-(4-methoxyphenoxy)-, methyl ester)

Benzeneacetic acid, 3,5-diiodo-4-(4-methoxyphenoxy)-, methyl ester structure
54291-88-2 structure
Product Name:Benzeneacetic acid, 3,5-diiodo-4-(4-methoxyphenoxy)-, methyl ester
CAS No:54291-88-2
MF:C16H14I2O4
MW:524.088909626007
CID:354969
PubChem ID:487826
Update Time:2025-04-19

Benzeneacetic acid, 3,5-diiodo-4-(4-methoxyphenoxy)-, methyl ester Chemical and Physical Properties

Names and Identifiers

    • Benzeneacetic acid, 3,5-diiodo-4-(4-methoxyphenoxy)-, methyl ester
    • methyl 2-[3,5-diiodo-4-(4-methoxyphenoxy)phenyl]acetate
    • 54291-88-2
    • RGDSRZRUEBFBSE-UHFFFAOYSA-N
    • SCHEMBL5742498
    • methyl 2-(3,5-diiodo-4-(4-methoxyphenoxy)phenyl)acetate
    • DTXSID70333170
    • methyl 4-(4-methoxyphenoxy)-3,5-diiodophenylacetate
    • Inchi: 1S/C16H14I2O4/c1-20-11-3-5-12(6-4-11)22-16-13(17)7-10(8-14(16)18)9-15(19)21-2/h3-8H,9H2,1-2H3
    • InChI Key: RGDSRZRUEBFBSE-UHFFFAOYSA-N
    • SMILES: IC1C=C(C=C(C=1OC1C=CC(=CC=1)OC)I)CC(=O)OC

Computed Properties

  • Exact Mass: 523.89722
  • Monoisotopic Mass: 523.89815g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 4
  • Heavy Atom Count: 22
  • Rotatable Bond Count: 6
  • Complexity: 346
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 4.5
  • Topological Polar Surface Area: 44.8Ų

Experimental Properties

  • PSA: 44.76
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